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Cat. No.: B8643307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D(-)-Pantolactone, a chiral building block derived from pantothenic acid (Vitamin B5), has

emerged as a versatile and efficient chiral auxiliary in asymmetric synthesis. Its rigid bicyclic

structure provides a well-defined chiral environment, enabling high levels of stereocontrol in a

variety of carbon-carbon bond-forming reactions. The temporary incorporation of D(-)-
pantolactone onto a prochiral substrate directs the approach of incoming reagents, leading to

the formation of a desired stereoisomer with high diastereoselectivity. Subsequent cleavage of

the auxiliary yields the enantiomerically enriched product and allows for the recovery and

recycling of the pantolactone moiety, rendering it a cost-effective and sustainable choice in

chiral synthesis.

These application notes provide detailed protocols for the use of D(-)-pantolactone as a chiral

auxiliary in asymmetric Diels-Alder reactions, and explore its potential applications in

asymmetric alkylation and aldol reactions.

General Workflow
The use of D(-)-pantolactone as a chiral auxiliary follows a three-step sequence: attachment

of the auxiliary to a substrate, diastereoselective reaction, and cleavage of the auxiliary to yield
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the chiral product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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